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Compound of Interest

Compound Name: 2-Methyloctanal

Cat. No.: B1594714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyloctanal, a branched-chain aldehyde, is a significant molecule in the fields of flavor,

fragrance, and chemical synthesis. A thorough understanding of its physicochemical properties

is paramount for its effective application, whether in the formulation of consumer products, as a

starting material in complex organic synthesis, or in toxicological and metabolic studies. This

technical guide provides a comprehensive overview of the core physicochemical characteristics

of 2-Methyloctanal, detailed experimental protocols for their determination, and logical

workflows for its synthesis and analysis.

Physicochemical Properties of 2-Methyloctanal
The following tables summarize the key quantitative physicochemical data for 2-
Methyloctanal. These values are essential for predicting its behavior in various matrices,

designing purification processes, and ensuring safe handling and storage.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₉H₁₈O [1][2][3]

Molecular Weight 142.24 g/mol [1][2][3]

Appearance Colorless oily liquid [2][4]

Odor Floral, rose, lily-like [2][5]

Melting Point -18°C (estimate) [2]

Boiling Point 189.85°C (estimate) [2]

Density
0.82100 to 0.82900 g/cm³ @

25°C
[6]

Refractive Index 1.42300 @ 14.00°C [5]

Table 2: Solubility and Partitioning Properties

Property Value Source(s)

Solubility in Water Insoluble [2][4]

Solubility in Organic Solvents Soluble in alcohol and oils [2][4]

LogP (Octanol-Water Partition

Coefficient)
3.38 [2][6]

Table 3: Safety and Handling Properties

Property Value Source(s)

Flash Point 156.00 °F (68.89 °C) (TCC) [5]

Vapor Pressure 0.759000 mm/Hg @ 25.00 °C [6]

Autoignition Temperature Not determined

Oral LD50 (rat) > 5000 mg/kg [5]

Dermal LD50 (rabbit) > 5000 mg/kg [5]
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Experimental Protocols
The determination of the physicochemical properties of 2-Methyloctanal relies on standardized

experimental methodologies. The following protocols are based on internationally recognized

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD), and common laboratory practices.

Determination of Boiling Point (OECD TG 103)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

atmospheric pressure.

Methodology: Ebulliometer Method

Apparatus: An ebulliometer equipped with a condenser, a thermometer, and a heating mantle

is used.

Procedure: a. A sample of 2-Methyloctanal is placed in the boiling flask of the ebulliometer.

b. The liquid is heated, and the temperature is monitored. c. The temperature at which the

liquid boils and the vapor temperature remains constant is recorded as the boiling point.

Data Analysis: The observed boiling point is corrected to standard atmospheric pressure

(101.325 kPa).

Determination of Density (OECD TG 109)
Density is the mass of a substance per unit volume.

Methodology: Oscillating U-Tube Method

Apparatus: A digital density meter with an oscillating U-tube is employed.

Procedure: a. The instrument is calibrated using two substances of known density (e.g., dry

air and distilled water). b. A sample of 2-Methyloctanal is introduced into the U-tube. c. The

instrument measures the oscillation period of the tube filled with the sample, which is related

to its density.
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Data Analysis: The density is calculated by the instrument's software based on the

calibration and the measured oscillation period.

Determination of Refractive Index (OECD TG 107)
The refractive index is the ratio of the velocity of light in a vacuum to its velocity in the

substance.

Methodology: Refractometer Method

Apparatus: An Abbé refractometer with a temperature-controlled prism is used.

Procedure: a. The refractometer is calibrated using a standard of known refractive index. b. A

few drops of 2-Methyloctanal are placed on the prism of the refractometer. c. The

instrument is adjusted to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs. d. The refractive index is read from the instrument's scale.

Data Analysis: The measurement is performed at a specified temperature, typically 20°C or

25°C.

Determination of Solubility in Water (OECD TG 105)
Solubility is the maximum concentration of a solute that can dissolve in a solvent at a given

temperature.

Methodology: Flask Method

Procedure: a. An excess amount of 2-Methyloctanal is added to a known volume of distilled

water in a flask. b. The flask is agitated at a constant temperature for a sufficient period to

reach equilibrium (typically 24-48 hours). c. The mixture is then centrifuged or filtered to

separate the undissolved portion. d. The concentration of 2-Methyloctanal in the aqueous

phase is determined by a suitable analytical method, such as gas chromatography (GC).

Data Analysis: The solubility is expressed in grams per liter (g/L) or milligrams per liter

(mg/L).

Synthesis and Analysis Workflows
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The following diagrams illustrate generalized workflows for the synthesis and analysis of 2-
Methyloctanal.
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Caption: Generalized workflow for the synthesis of 2-Methyloctanal.
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Caption: Generalized workflow for the analysis of 2-Methyloctanal using Gas

Chromatography.

Conclusion
This technical guide provides a foundational understanding of the physicochemical properties

of 2-Methyloctanal. The presented data and experimental protocols are essential for

researchers and professionals working with this compound. Adherence to standardized

methodologies ensures the generation of reliable and reproducible data, which is critical for

scientific advancement and product development. The provided workflows offer a logical

framework for the synthesis and analytical characterization of 2-Methyloctanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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